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Compound of Interest

Compound Name: Fmoc-N-Me-lle-OH

Cat. No.: B557328

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-N-Me-lle-OH (N-a-Fmoc-N-a-methyl-L-isoleucine) is a critical building block in modern
peptide synthesis, particularly in the development of therapeutic peptides. The presence of the
N-methyl group can impart unique properties to the final peptide, such as increased metabolic
stability, enhanced cell permeability, and improved pharmacokinetic profiles. However, the
specific characteristics of this N-methylated amino acid derivative necessitate precise storage
and handling procedures to ensure its integrity and successful incorporation into peptide
sequences. This in-depth technical guide provides a comprehensive overview of the
recommended storage conditions, handling procedures, and analytical methods for Fmoc-N-
Me-lle-OH.

Physicochemical Properties

A foundational understanding of the physicochemical properties of Fmoc-N-Me-lle-OH is
essential for its proper handling and application.
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Property Value Reference(s)
CAS Number 138775-22-1 [1]
Molecular Formula C22H25NOa4 [1]
Molecular Weight 367.44 g/mol [1]
White to off-white or slight
Appearance , [1][2]
yellow to beige powder.
Melting Point 177-183 °C [1][2]

Optical Rotation

[0]20/D -59+2°, ¢ = 1% in
DMF

Purity (HPLC)

>97.0% to =98% (sum of

enantiomers)

[1]

Storage and Stability

Proper storage of Fmoc-N-Me-lle-OH is paramount to prevent degradation and maintain its

purity. Recommendations for both the solid compound and solutions are outlined below.

Solid Form
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Recommended
Parameter . Notes Reference(s)
Condition
Temperature 2-8°C For long-term storage.  [2]
Acceptable for shorter
2-30°C _ [1]
periods.
Store in a cool, dry, ] )
] Keep container tightly
Atmosphere and well-ventilated [3]
closed.
place.
While not explicitly
stated for this specific
) ) compound, itis a
Light Protect from light. )
general best practice
for Fmoc-protected
amino acids.
In Solution
Storage )
Solvent Duration Notes Reference(s)
Temperature
Aliguot to avoid
Stock Solution -20°C 1 month repeated freeze-
thaw cycles.
Aliquot to avoid
-80°C 6 months repeated freeze-

thaw cycles.

Handling and Safety
General Handling

When handling Fmoc-N-Me-lle-OH, it is crucial to adhere to standard laboratory safety

protocols.
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side-shields, chemical-resistant gloves, and a lab coat. A NIOSH-approved N95 dust mask
should be used when handling the powder.[3]

o Ventilation: Handle in a well-ventilated area or in a chemical fume hood to avoid inhalation of
dust.[3]

o Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

o Spills: In case of a spill, avoid dust formation. Sweep up the material and place it in a
suitable, closed container for disposal.[3]

In Peptide Synthesis

The incorporation of N-methylated amino acids like Fmoc-N-Me-lle-OH into a peptide
sequence via Solid-Phase Peptide Synthesis (SPPS) presents unique challenges due to steric
hindrance.

o Dissolution: Fmoc-N-Me-lle-OH is soluble in DMF. For dissolution prior to coupling, use
high-quality, amine-free DMF.

o Coupling: The steric hindrance of the N-methyl group can slow down the coupling reaction.

o Coupling Reagents: More potent coupling reagents are often required. HATU (1-
[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate) is recommended over HBTU or HCTU.[4] Other effective reagents
include PyAOP and PyBOP/HOAL.[4]

o Double Coupling: It may be necessary to perform a double coupling to ensure the reaction
goes to completion.

o Monitoring: Standard ninhydrin tests are not effective for monitoring the coupling to a
secondary amine. The bromophenol blue test can be used as an alternative.[5]

Experimental Protocols
Purity Assessment by HPLC
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High-Performance Liquid Chromatography (HPLC) is the standard method for determining the
purity of Fmoc-N-Me-lle-OH.

e Method 1: General Purity Analysis
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).
o Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.
o Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.
o Gradient: A linear gradient from 5% to 65% B over 30 minutes is a typical starting point.
o Flow Rate: 1.0 mL/min.
o Detection: UV absorbance at 220 nm.

o Sample Preparation: Dissolve the sample in Mobile Phase A at a concentration of 1
mg/mL.

e Method 2: Enantiomeric Purity Analysis

o Column: Polysaccharide-based chiral stationary phases (CSPs) such as Lux Cellulose-2
or Lux Cellulose-3 are effective for separating enantiomers of Fmoc-amino acids.[6]

o Mobile Phase: Reversed-phase conditions are typically used.

o Detection: UV detection.

Purity Assessment by TLC

Thin-Layer Chromatography (TLC) can be used for rapid purity checks.
o Stationary Phase: Silica gel 60 F254 plates.

o Mobile Phase: A common solvent system for Fmoc-amino acids is a mixture of n-butanol,
acetic acid, and water.
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 Visualization: The plate can be visualized under UV light (254 nm). Staining with a ninhydrin
solution is not effective for this N-methylated amino acid.

Diagrams
Logical Workflow for Storage and Handling
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Caption: Workflow for the storage and handling of Fmoc-N-Me-lle-OH.
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Caption: Workflow for purity assessment of Fmoc-N-Me-lle-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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